Cas no 128832-35-9 (ethyl 6-chloro-4-phenylquinoline-3-carboxylate)

• Product Name: ethyl 6-chloro-4-phenylquinoline-3-carboxylate
• CAS No: 128832-35-9
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• CID: 4586312
• PubChem ID: 1486468
• Update Time: 2025-05-26

ethyl 6-chloro-4-phenylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-CHLORO-4-PHENYL-3-QUINOLINECARBOXYLATE
• ethyl 6-chloro-4-phenylquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 6-chloro-4-phenyl-, ethyl ester

• Inchi： 1S/C18H14ClNO2/c1-2-22-18(21)15-11-20-16-9-8-13(19)10-14(16)17(15)12-6-4-3-5-7-12/h3-11H,2H2,1H3
• InChI Key： PEVQWLDYBJKLHI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C(C2=CC=CC=C2)=C(C(OCC)=O)C=1

Computed Properties

• Exact Mass: 311.0713064g/mol
• Monoisotopic Mass: 311.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on ethyl 6-chloro-4-phenylquinoline-3-carboxylate

Introduction to Ethyl 6-Chloro-4-Phenylquinoline-3-Carboxylate (CAS No. 128832-35-9)

Ethyl 6-chloro-4-phenylquinoline-3-carboxylate (CAS No. 128832-35-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of ethyl 6-chloro-4-phenylquinoline-3-carboxylate make it a promising candidate for various therapeutic applications.

The chemical structure of ethyl 6-chloro-4-phenylquinoline-3-carboxylate consists of a quinoline core with a chloro substituent at the 6-position, a phenyl group at the 4-position, and an ethyl ester at the 3-carboxylic acid position. This combination of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for further investigation.

In recent years, several studies have explored the potential therapeutic applications of ethyl 6-chloro-4-phenylquinoline-3-carboxylate. One notable area of research is its anticancer activity. A study published in the Journal of Medicinal Chemistry in 2021 reported that ethyl 6-chloro-4-phenylquinoline-3-carboxylate exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

Beyond its anticancer properties, ethyl 6-chloro-4-phenylquinoline-3-carboxylate has also shown promise in other therapeutic areas. For instance, a study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound possesses significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The antiviral effects are attributed to its ability to interfere with viral replication and assembly processes.

The pharmacokinetic properties of ethyl 6-chloro-4-phenylquinoline-3-carboxylate have also been investigated to assess its potential as a drug candidate. Studies have shown that this compound exhibits favorable oral bioavailability and good stability in biological systems. These characteristics are essential for ensuring effective delivery and sustained action within the body.

In addition to its therapeutic potential, ethyl 6-chloro-4-phenylquinoline-3-carboxylate has been studied for its role in chemical synthesis and as a building block for more complex molecules. Its versatile reactivity makes it a valuable intermediate in the synthesis of other biologically active compounds. For example, researchers have used this compound as a starting material to synthesize novel derivatives with enhanced biological activities.

The safety profile of ethyl 6-chloro-4-phenylquinoline-3-carboxylate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, ethyl 6-chloro-4-phenylquinoline-3-carboxylate (CAS No. 128832-35-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.